Cas no 124927-63-5 (4-Oxazolecarbonitrile,5-amino-2-(1-methylethyl)-(9CI))

• Product Name: 4-Oxazolecarbonitrile,5-amino-2-(1-methylethyl)-(9CI)
• CAS No: 124927-63-5
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 896703
• PubChem ID: 14341986
• Update Time: 2025-04-19

4-Oxazolecarbonitrile,5-amino-2-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile,5-amino-2-(1-methylethyl)-(9CI)

• Inchi： 1S/C7H9N3O/c1-4(2)7-10-5(3-8)6(9)11-7/h4H,9H2,1-2H3
• InChI Key： HWVNNKAKNMJBCW-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)N=C1C(C)C)N

Computed Properties

• Exact Mass: 151.07467
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 7.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 75.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles